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Compound of Interest

Compound Name: 4-Acetyl-3'-bromobiphenyl

Cat. No.: B15221225

In-depth Technical Guide on 4-Acetyl-4'-
bromobiphenyl

Disclaimer: Information for the requested compound, 4-Acetyl-3'-bromobiphenyl (CAS No.
5730-89-2), is not available in publicly accessible safety data sheets or scientific literature. This
guide provides comprehensive data for the closely related isomer, 4-Acetyl-4'-bromobiphenyl
(CAS No. 5731-01-1). Researchers and drug development professionals should handle this
compound with care, assuming it may have similar, but not identical, properties and hazards.

This technical guide offers a thorough overview of the material safety data, physicochemical
properties, and handling procedures for 4-Acetyl-4'-bromobiphenyl, designed for researchers,
scientists, and professionals in drug development.

Chemical and Physical Properties

4-Acetyl-4'-bromobiphenyl is a white to pale brown solid organic compound.[1][2] It is primarily
utilized as a reagent in experimental organic synthesis, including substitution reactions and the
synthesis of biphenyl derivatives.[1][2]

Table 1: Physicochemical Data for 4-Acetyl-4'-bromobiphenyl
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Property Value Source(s)
CAS Number 5731-01-1 [1]
Molecular Formula C14H11BrO [1]
Molecular Weight 275.14 g/mol [1]
Appearance White to orange to green e
powder/crystal

Melting Point 129-133 °C (lit.) [1][2]
Boiling Point 372.1 £ 17.0 °C (Predicted) [2]

Density 1.359 + 0.06 g/cm3 (Predicted) [2]
Solubility Soluble in Toluene [2][3]

Storage Temperature

Room Temperature (Sealed in

dry conditions)

[2](3]

Safety and Hazard Information

The primary hazards associated with 4-Acetyl-4'-bromobiphenyl include eye and skin irritation.

[4] It is also considered toxic to aquatic life with long-lasting effects.[4]

Table 2: GHS Hazard and Precautionary Statements for 4-Acetyl-4'-bromobiphenyl
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Category

Code

Statement Source(s)

Hazard Statements

H315

Causes skin irritation. [4]

H319

Causes serious eye

irritation.

[4]

H335

May cause respiratory

irritation.

[4]

H411

Toxic to aquatic life
with long lasting

effects.

[4]

Precautionary
Statements

P261

Avoid breathing
dust/fume/gas/mistiva  [4]

pors/spray.

P271

Use only outdoors or
in a well-ventilated

area.

[4]

P273

Avoid release to the

environment.

[2]

P280

Wear protective
gloves/eye
protection/face

protection.

[3]

P302 + P352

IF ON SKIN: Wash

with plenty of water.

[3]

P305 + P351 + P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

[2]
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Handling and Storage

Proper personal protective equipment (PPE) should be worn when handling this compound.[3]
This includes protective gloves, clothing, and eye/face protection.[3] Handling should occur in a
well-ventilated area.[4] The compound should be stored in a cool, dry place in a tightly sealed

container.[2]

Handling Protocol Storage Protocol

Ventilation Store in a cool, dry place

:

Keep container tightly sealed

Keep away from strong

Avoid contact with

skin and eyes oxidizing agents

Avoid inhalation of dust

Click to download full resolution via product page

Caption: Recommended handling and storage workflow for 4-Acetyl-4'-bromobiphenyl.

Emergency Procedures

In case of accidental exposure, follow the first aid measures outlined below.

Table 3: First Aid Measures for 4-Acetyl-4'-bromobiphenyl
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Exposure Route First Aid Protocol Source(s)

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

Eye Contact _ . [3]
easy to do. Continue rinsing. If
eye irritation persists: Get

medical advice/attention.

Wash with plenty of water. If
skin irritation occurs: Get

Skin Contact medical advice/attention. Take [3]
off contaminated clothing and

wash it before reuse.

Move person to fresh air and
Inhalation keep comfortable for [3]

breathing.

Call a POISON CENTER or
Ingestion doctor/physician if you feel [3]

unwell.

In the event of a fire, use water spray, carbon dioxide, dry chemical, or foam as extinguishing
media.[3]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.tcichemicals.com/IL/en/p/A1410
https://www.tcichemicals.com/IL/en/p/A1410
https://www.tcichemicals.com/IL/en/p/A1410
https://www.tcichemicals.com/IL/en/p/A1410
https://www.tcichemicals.com/IL/en/p/A1410
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15221225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Exposure Event

Assess Exposure
Route

Eyes Skin Inhalation \Ingestion

Skin Contact Inhalation

Ingestion

Rinse with water for
several minutes.
Remove contacts.

Wash with plenty of water.

Remove contaminated clothing. Move to fresh air.

Seek Medical Attention

Click to download full resolution via product page
Caption: First aid decision pathway for exposure to 4-Acetyl-4'-bromobiphenyl.

Experimental Protocols

While specific experimental protocols for toxicological studies on 4-Acetyl-4'-bromobiphenyl are
not detailed in the available literature, a general synthesis method is described.

Synthesis of 4-Acetyl-4'-bromobiphenyl

A common synthesis route involves the following steps:

¢ Aluminum chloride is mixed with dichloromethane.
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e The mixture is cooled to 5°C in a salt/ice bath.

o Acetyl chloride is added quickly, and the solution is further cooled to -3°C, resulting in a
transparent yellow solution.[1]

This procedure is a standard Friedel-Crafts acylation reaction. Further details on purification
and characterization would typically follow standard organic chemistry laboratory practices.

Toxicological and Ecotoxicological Information

Detailed toxicological studies for 4-Acetyl-4'-bromobiphenyl are not provided in the searched
documents. The primary known health effects are irritation to the skin, eyes, and potentially the
respiratory system.[4]

The compound is classified as toxic to aquatic life with long-lasting effects, indicating that it
should not be released into the environment.[4] Proper disposal through an approved waste
disposal plant is necessary.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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